molecular formula C11H17N3O4S B8393625 3-Amino-4-butylamino-5-sulphamyl-benzoic acid

3-Amino-4-butylamino-5-sulphamyl-benzoic acid

Cat. No.: B8393625
M. Wt: 287.34 g/mol
InChI Key: AUPZDWDUCCPWIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-butylamino-5-sulphamyl-benzoic acid is a useful research compound. Its molecular formula is C11H17N3O4S and its molecular weight is 287.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17N3O4S

Molecular Weight

287.34 g/mol

IUPAC Name

3-amino-4-(butylamino)-5-sulfamoylbenzoic acid

InChI

InChI=1S/C11H17N3O4S/c1-2-3-4-14-10-8(12)5-7(11(15)16)6-9(10)19(13,17)18/h5-6,14H,2-4,12H2,1H3,(H,15,16)(H2,13,17,18)

InChI Key

AUPZDWDUCCPWIC-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C(C=C(C=C1S(=O)(=O)N)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 4-butylamino-3-nitro-5-sulphamyl-benzoic acid (8.6 g) in water (175 ml) was adjusted to pH 9.5 by addition of 2N sodium hydroxide. The resulting solution was hydrogenated after addition of Pd-on-carbon catalyst (0.5 g catalyst containing 10% Pd). After the hydrogen uptake had become negligible, the catalyst was removed by filtration, and the 3-amino-4-butylamino-5-sulphamyl-benzoic acid was precipitated from the filtrate by addition of 4N hydrochloric acid until pH 3. After recrystallization from aqueous methanol the melting point was 211-211.5°C.
Quantity
8.6 g
Type
reactant
Reaction Step One
Name
Quantity
175 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Pd on-carbon
Quantity
0.5 g
Type
catalyst
Reaction Step Four

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